Cas no 88138-62-9 (1H-Imidazole, 1-[8-(4-nitrophenoxy)octyl]-)

• Product Name: 1H-Imidazole, 1-[8-(4-nitrophenoxy)octyl]-
• CAS No: 88138-62-9
• MF: C₁₇H₂₃N₃O₃
• MW: 317.38282418251
• CID: 643623
• PubChem ID: 13219130
• Update Time: 2025-04-19

1H-Imidazole, 1-[8-(4-nitrophenoxy)octyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[8-(4-nitrophenoxy)octyl]-
• 1-[8-(4-nitrophenoxy)octyl]imidazole
• 88138-62-9
• 1-[8-(4-Nitrophenoxy)octyl]-1H-imidazole
• DTXSID80529229

• Inchi： 1S/C17H23N3O3/c21-20(22)16-7-9-17(10-8-16)23-14-6-4-2-1-3-5-12-19-13-11-18-15-19/h7-11,13,15H,1-6,12,14H2
• InChI Key： ZARZFGHDSITXOZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCCCCCCCN1C=NC=C1

Computed Properties

• Exact Mass: 317.17394160g/mol
• Monoisotopic Mass: 317.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72.9Ų